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Helioseal Fissure Sealants: Technical Support
Center
This technical support center provides troubleshooting guidance and frequently asked

questions to address issues of poor retention with Helioseal fissure sealants. The information

is tailored for researchers, scientists, and drug development professionals to ensure optimal

outcomes in clinical and experimental settings.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
1. What are the most common causes of Helioseal sealant failure?

The retention and effectiveness of Helioseal fissure sealants are highly dependent on proper

application technique.[1] The most common reasons for sealant failure occur during placement

and can include:

Moisture Contamination: Saliva contamination of the etched enamel surface is a primary

cause of sealant failure.[2][3] It is crucial to maintain a dry working field, preferably with a

rubber dam.[4][5]

Inadequate Enamel Etching: The enamel must be properly etched to create microscopic

pores for micromechanical retention of the sealant.[6] Insufficient etching time or incomplete
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rinsing of the etching gel can lead to a weak bond. The etched enamel should have a matte,

chalky-white appearance.[4][5]

Improper Curing: Incomplete or slow photopolymerization due to an inadequate light source,

incorrect curing time, or improper distance of the curing light can result in a weak sealant.[7]

Helioseal F Plus, for instance, requires a curing time of 10 seconds with a suitable

polymerization light.[8]

Operator Technique: The experience and technique of the person applying the sealant can

influence its success.[3][9] This includes thorough cleaning of the tooth surface, proper

isolation, and correct application of the material.

Patient-Related Factors: Patient movement, especially in younger patients, can lead to saliva

contamination.[3][6] Additionally, parafunctional habits like bruxism can cause excessive

wear and tear on the sealant.[3][6]

2. How can I optimize the application technique for Helioseal sealants to improve retention?

Following the manufacturer's step-by-step instructions is critical for success. Key steps include:

Thorough Cleaning: The enamel surface must be meticulously cleaned to remove any

plaque or debris.[4][5]

Effective Isolation: The working field should be isolated, with a rubber dam being the

preferred method to prevent saliva contamination.[4][5]

Proper Etching: Apply an etching gel (e.g., 35-37% phosphoric acid) for 30 to 60 seconds,

then rinse thoroughly for at least 15 seconds and dry with oil- and water-free air until the

enamel appears chalky-white.[4]

Sealant Application: Apply the Helioseal sealant directly into the pits and fissures, allowing it

to flow and adapt to the tooth morphology.[4][5] The thixotropic properties of Helioseal F
Plus aid in its flow into complex fissure topographies.[8][10]

Adequate Curing: Use a suitable polymerization light and cure for the recommended time.

For Helioseal F Plus, the curing time is 10 seconds.[8] For Helioseal Clear and Helioseal F,

a 20-second curing time is recommended.[4][5]
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3. What are the different types of Helioseal sealants and do they have different retention

rates?

Ivoclar Vivadent offers several Helioseal products, including Helioseal F, Helioseal F Plus,

and Helioseal Clear.[4][5][10][11] They differ in composition, viscosity, and fluoride release.[2]

Helioseal F and F Plus are white-shaded, fluoride-releasing sealants.[5][10][11] Helioseal F
Plus has an optimized consistency for better flow and requires a shorter curing time.[8][10]

Helioseal Clear is a transparent sealant.[4]

Clinical studies have compared the retention rates of different Helioseal products and other

sealants. While some studies show no statistically significant difference in retention between

filled (Helioseal F) and unfilled sealants, others suggest slight variations in clinical

performance.[12][13] One study found that after 2 years, the proportion of completely intact

Helioseal F Plus sealants was 85.9%, which was comparable to the 86.5% for Helioseal F.[9]

[14]

Quantitative Data on Helioseal Retention
The following tables summarize retention data from various clinical studies on Helioseal fissure

sealants.

Table 1: Retention Rates of Helioseal F and Helioseal F Plus
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Study Sealant
Follow-up
Period

Complete
Retention

Partial
Retention

Complete
Loss

Kühnisch et

al. (2-year

RCT)[9][14]

Helioseal F

Plus
2 years 67.7% 18.1% 14.1%

Kühnisch et

al. (2-year

RCT)[9][14]

Helioseal F 2 years 67.5% 18.9% 13.5%

Unnamed

Study (vs.

Delton)[12]

Helioseal F 12 months
90.3%

(28/31)
- 9.7% (3/31)

Unnamed

Study (vs.

Clinpro)[13]

Helioseal F 12 months 53.57% 37.50% 8.83%

Baheti et al.

[15]
Helioseal F 12 months 73.3% - -

Table 2: Comparative Retention of Helioseal F without Bonding Agent

Study Sealant 3 Months 6 Months 9 Months 12 Months

Unnamed

Study (vs.

Embrace)[16]

Helioseal F

(without

Adhse One

F)

97% 84.6% 75.3% 64.7%

Experimental Protocols
Protocol 1: Clinical Application of Helioseal F Plus Fissure Sealant

This protocol outlines the steps for the clinical application of Helioseal F Plus, based on

manufacturer guidelines and common clinical practices.

Patient Preparation: Ensure the patient is comfortable and informed about the procedure.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.proquest.com/openview/7f6cc43a38f2ac414d3ee2224e69243b/1?pq-origsite=gscholar&cbl=33690
https://pmc.ncbi.nlm.nih.gov/articles/PMC9381488/
https://www.proquest.com/openview/7f6cc43a38f2ac414d3ee2224e69243b/1?pq-origsite=gscholar&cbl=33690
https://pmc.ncbi.nlm.nih.gov/articles/PMC9381488/
https://www.researchgate.net/publication/51343216_Clinical_evaluation_of_Helioseal_F_fissure_sealant
https://pmc.ncbi.nlm.nih.gov/articles/PMC4374312/
https://www.jsaapd.com/abstractArticleContentBrowse/JSAAPD/20001/JPJ/fullText
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8715554/
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.benchchem.com/product/b020656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tooth Selection and Cleaning: Identify the caries-susceptible pits and fissures. Clean the

tooth surface thoroughly using a pumice slurry and a prophy brush.

Isolation: Isolate the tooth from salivary contamination. A rubber dam is the recommended

method.

Etching:

Apply a 35-37% phosphoric acid etching gel to the enamel surface, extending slightly

beyond the area to be sealed.

Leave the etchant in place for 30-60 seconds.

Rinse the tooth surface thoroughly with a water-air spray for at least 15 seconds.

Dry the etched surface with oil- and water-free air until it exhibits a distinct, chalky-white

appearance.

Sealant Application:

Attach a fresh cannula to the Helioseal F Plus syringe.

Apply the sealant directly into the prepared pits and fissures. The material's thixotropic

properties will allow it to flow into the depths of the fissures.[8]

Light Curing:

Position a high-power LED curing light (e.g., Bluephase®) as close as possible to the

sealant surface.

Light-cure for 10 seconds.[8]

Evaluation:

Check the sealant for complete coverage and retention using an explorer.

Evaluate the occlusion and make any necessary adjustments.
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Visualizations
Below are diagrams illustrating key workflows and relationships in troubleshooting Helioseal
sealant retention.
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Poor Sealant Retention Observed

Was adequate isolation maintained?

Was the enamel properly etched?

Yes

Primary Cause: Saliva Contamination

No

Was the sealant adequately cured?

Yes

Cause: Inadequate Etching/Rinsing

No

Was the tooth surface thoroughly cleaned?

Yes

Cause: Incomplete Polymerization

No

Cause: Residual Debris/Plaque

No

Review Patient Factors

Yes
(Consider other factors e.g., patient habits)

Solution: Use Rubber Dam, Improve Technique

Solution: Re-etch for 30-60s, Rinse Thoroughly

Solution: Check Curing Light, Cure for Recommended Time

Solution: Re-clean with Pumice Slurry
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Preparation Phase

Application Phase

Evaluation Phase

1. Clean Tooth Surface

2. Isolate Tooth (Rubber Dam)

3. Etch Enamel (30-60s)

4. Rinse (15s) & Dry (Chalky White)

5. Apply Helioseal to Fissures

6. Light Cure (10-20s)

7. Check Retention & Coverage

8. Check Occlusion

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b020656?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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